Cas no 2061979-41-5 ((2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride)

• Product Name: (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride
• CAS No: 2061979-41-5
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• CID: 6847597
• PubChem ID: 53412065
• Update Time: 2025-06-25

(2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methyloxazol-4-yl)methanamine hydrochloride
• 963-784-1
• (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride
• 4-(AMINOMETHYL)-2-METHYL-1,3-OXAZOLE HYDROCHLORIDE
• 2061979-41-5
• EN300-227377

• Inchi： 1S/C5H8N2O.ClH/c1-4-7-5(2-6)3-8-4;/h3H,2,6H2,1H3;1H
• InChI Key： VVHBHIQCIRZTDE-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(CN)N=C1C

Computed Properties

• Exact Mass: 148.0403406Da
• Monoisotopic Mass: 148.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1Ų

Additional information on (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride

Introduction to (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride (CAS No. 2061979-41-5)

(2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2061979-41-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivative class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of a methyl group at the 2-position and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic pathways.

The structural framework of (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride consists of an oxazole ring substituted with a methyl group at the 2-position and an amine functional group at the 4-position, further modified by a hydrochloride salt. This configuration imparts unique chemical properties that make it suitable for various synthetic applications. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for the design of bioactive molecules.

In recent years, there has been a growing interest in oxazole derivatives due to their potential biological activities. Studies have demonstrated that oxazole-based compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The amine group in (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop novel therapeutic entities targeting various diseases. For instance, modifications of the oxazole ring have been explored to enhance binding affinity to biological targets, leading to the discovery of new drug candidates.

The hydrochloride salt form of (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride improves its pharmacokinetic properties, including solubility and bioavailability. These characteristics are essential for ensuring effective drug delivery and absorption in vivo. The enhanced solubility profile makes it particularly useful in formulations where rapid dissolution and absorption are critical.

Recent advancements in computational chemistry have also highlighted the potential of (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride as a scaffold for drug design. Molecular modeling studies have shown that its structure can be optimized to improve interactions with biological targets, thereby increasing efficacy and reducing side effects. These computational approaches are complemented by experimental validations, which further reinforce its significance in medicinal chemistry.

The synthesis of (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of an oxazole precursor followed by functional group transformations to introduce the methyl and amine groups. The final step involves converting the free base into its hydrochloride salt, which enhances stability and handling convenience.

In conclusion, (2-methyl-1,3-oxazol-4-yl)methanamine hydrochloride (CAS No. 2061979-41-5) is a versatile compound with significant applications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for oxazole derivatives, this compound is poised to play an increasingly important role in drug discovery and development.